Cas no 2326-26-3 (Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-, (6a,11b)-)

• Product Name: Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-, (6a,11b)-
• CAS No: 2326-26-3
• MF: C₂₃H₂₆F₂O₅
• MW: 420.446354389191
• CID: 270449
• PubChem ID: 102243
• Update Time: 2025-04-19

Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-, (6a,11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,16-triene-3,20-dione,21-(acetyloxy)-6,9-difluoro-11-hydroxy-, (6a,11b)-
• 6α,9-Difluoro-11β,21-dihydroxy-pregna-1,4,16-triene-3,20-dione
• (6α,11β)-6,9-Difluoro-11-hydroxy-3,20-dioxopregna-1,4,16-trien-21 -yl acetate
• (6alpha,11beta)-6,9-difluoro-11-hydroxy-3,20-dioxopregna-1,4,16-trien-21-yl acetate
• 219-040-7
• 6,9-Difluoropregna-1,4,16-triene-11,21-diol-3,20-dione 21-acetate
• 21-(Acetyloxy)-6,9-difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione, (6alpha,11beta)-
• SCHEMBL2300385
• [2-[(6S, 8S, 9R, 10S, 11S, 13S, 14S)-6, 9-difluoro-11-hydroxy-10, 13-dimethyl-3-oxo-7, 8, 11, 12, 14, 15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 2-((6S,8S,9R,10S,11S,13S,14S)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15-decahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• 6,9-Difluoro-11-hydroxy-3,20-dioxopregna-1,4,16-trien-21-yl acetate
• Acetic acid 2-((6S,8S,9R,10S,11S,13S,14S)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15-decahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxo-ethyl ester
• Pregna-1,4,16-triene-3,20-dione, 6alpha,9-difluoro-11beta,21-dihydroxy-, 21-acetate
• [2-[(6S,8S,9R,10S,11S,13S,14S)-6,9-difluoro-11-hydroxy-10,13-dimethyl-3-oxo-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 6alpha,9-Difluoro-11beta,21-dihydroxy-pregna-1,4,16-triene-3,20-dione
• 2326-26-3
• Pregna-1,4,16-triene-3,20-dione, 21-(acetyloxy)-6,9-difluoro-11-hydroxy-, (6alpha,11beta)-
• Difluprednate Impurity 16
• NS00048802
• 6alpha,9-Difluoro-11beta,21-dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate
• B3QNX9A6DQ
• EINECS 219-040-7
• YXASFOVLXBFEEU-LKVAYOKUSA-N
• DTXSID10945953
• (6alpha,11beta)-21-(Acetyloxy)-6,9-difluoro-11-hydroxypregna-1,4,16-triene-3,20-dione

• Inchi： 1S/C23H26F2O5/c1-12(26)30-11-19(28)15-5-4-14-16-9-18(24)17-8-13(27)6-7-22(17,3)23(16,25)20(29)10-21(14,15)2/h5-8,14,16,18,20,29H,4,9-11H2,1-3H3/t14-,16-,18-,20-,21-,22-,23-/m0/s1
• InChI Key： YXASFOVLXBFEEU-LKVAYOKUSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)C(C(COC(C)=O)=O)=CC[C@H]3[C@@H]1C[C@@H](C1=CC(C=C[C@]21C)=O)F)O

Computed Properties

• Exact Mass: 420.17488
• Monoisotopic Mass: 420.17483025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67